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(13S)-12,13-Epoxyoctadeca-9,11-dienoic acid (13S)-12,13-Epoxyoctadeca-9,11-dienoic acid (13S)-12,13-epoxyoctadeca-9,11-dienoic acid is a C18, polyunsaturated, epoxy fatty acid having double bonds at positions 9 and 11, and a (13S)-12,13-epoxy group. It is a polyunsaturated fatty acid, an epoxy fatty acid and a long-chain fatty acid. It derives from an octadeca-9,11-dienoic acid.
Brand Name: Vulcanchem
CAS No.: 114488-95-8
VCID: VC0039038
InChI: InChI=1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,14,16H,2-7,9-10,12-13,15H2,1H3,(H,19,20)/b11-8+,17-14-/t16-/m0/s1
SMILES: CCCCCC1C(=CC=CCCCCCCCC(=O)O)O1
Molecular Formula: C18H30O3
Molecular Weight: 294.4 g/mol

(13S)-12,13-Epoxyoctadeca-9,11-dienoic acid

CAS No.: 114488-95-8

Main Products

VCID: VC0039038

Molecular Formula: C18H30O3

Molecular Weight: 294.4 g/mol

(13S)-12,13-Epoxyoctadeca-9,11-dienoic acid - 114488-95-8

CAS No. 114488-95-8
Product Name (13S)-12,13-Epoxyoctadeca-9,11-dienoic acid
Molecular Formula C18H30O3
Molecular Weight 294.4 g/mol
IUPAC Name (E,11Z)-11-[(3S)-3-pentyloxiran-2-ylidene]undec-9-enoic acid
Standard InChI InChI=1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,14,16H,2-7,9-10,12-13,15H2,1H3,(H,19,20)/b11-8+,17-14-/t16-/m0/s1
Standard InChIKey ZFVKKBAQVWQQHP-MEQKAPTFSA-N
Isomeric SMILES CCCCC[C@H]1/C(=C/C=C/CCCCCCCC(=O)O)/O1
SMILES CCCCCC1C(=CC=CCCCCCCCC(=O)O)O1
Canonical SMILES CCCCCC1C(=CC=CCCCCCCCC(=O)O)O1
Description (13S)-12,13-epoxyoctadeca-9,11-dienoic acid is a C18, polyunsaturated, epoxy fatty acid having double bonds at positions 9 and 11, and a (13S)-12,13-epoxy group. It is a polyunsaturated fatty acid, an epoxy fatty acid and a long-chain fatty acid. It derives from an octadeca-9,11-dienoic acid.
Synonyms 12,13-EODA
12,13-epoxy-9(2),11-octadecadienoic acid
PubChem Compound 6449835
Last Modified Nov 11 2021
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